trimethyl[2-(3-propoxyphenyl)ethynyl]silane

• CAS No.: 2031259-26-2
• Molecular Formula: C14H20OSi
• Molecular Weight: 232.4

Description

Trimethyl[2-(3-propoxyphenyl)ethynyl]silane is a chemical compound with the molecular formula C14H20OSi. It is a member of the organosilicon compounds, characterized by the presence of a silicon atom bonded to organic groups. This compound is primarily used in research and industrial applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of trimethyl[2-(3-propoxyphenyl)ethynyl]silane typically involves the reaction of 3-propoxyphenylacetylene with trimethylsilyl chloride in the presence of a base such as potassium carbonate. The reaction is carried out under an inert atmosphere, usually nitrogen, to prevent oxidation. The reaction mixture is then purified using standard techniques such as column chromatography to obtain the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and automated systems to control the reaction conditions precisely. The product is then purified using industrial-scale chromatography or distillation techniques to ensure high purity and yield .

Chemical Reactions Analysis

Types of Reactions

Trimethyl[2-(3-propoxyphenyl)ethynyl]silane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to produce alcohols.

Substitution: The silicon atom in the compound can be substituted with other groups using reagents like halogens or organometallic compounds.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens or organometallic reagents in the presence of a catalyst.

Major Products Formed

Oxidation: Ketones or carboxylic acids.

Reduction: Alcohols.

Substitution: Various substituted organosilicon compounds.

Scientific Research Applications

Trimethyl[2-(3-propoxyphenyl)ethynyl]silane has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organosilicon compounds.

Biology: Employed in the study of biological systems where organosilicon compounds are used as probes or markers.

Medicine: Investigated for potential therapeutic applications due to its ability to interact with biological molecules.

Industry: Used in the production of specialty chemicals and materials, including coatings, adhesives, and sealants.

Mechanism of Action

The mechanism of action of trimethyl[2-(3-propoxyphenyl)ethynyl]silane involves its interaction with various molecular targets. The silicon atom in the compound can form stable bonds with other elements, allowing it to participate in various chemical reactions. The ethynyl group provides a site for further functionalization, making the compound versatile in different applications .

Comparison with Similar Compounds

Similar Compounds

Phenylethynyltrimethylsilane: Similar in structure but lacks the propoxy group.

Trimethylsilylacetylene: Contains a silyl group but lacks the phenyl and propoxy groups.

Uniqueness

Trimethyl[2-(3-propoxyphenyl)ethynyl]silane is unique due to the presence of the propoxy group, which imparts different chemical properties compared to other similar compounds. This makes it more versatile in certain applications, particularly in the synthesis of complex molecules and materials .